Biological activity of "Methyl 2-Methoxy-5-(methylsulfonyl)benzoate"
Biological activity of "Methyl 2-Methoxy-5-(methylsulfonyl)benzoate"
This technical guide provides an in-depth analysis of Methyl 2-Methoxy-5-(methylsulfonyl)benzoate , a critical pharmaceutical intermediate and quality control standard in the synthesis of substituted benzamide antipsychotics.
Synthesis, Impurity Profiling, and Bio-Application[1]
Part 1: Executive Technical Summary
Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (CAS: 63484-12-8) is a specialized sulfonyl-benzoate ester primarily utilized as the penultimate precursor in the synthesis of Tiapride , a selective dopamine
For drug development professionals, this compound represents a "pre-pharmacophore": it contains the essential aromatic core required for receptor binding but lacks the side-chain functionality necessary for biological potency. Its primary "activity" in a research setting is its high electrophilic reactivity toward diamines to generate bioactive benzamides.
| Key Parameter | Specification |
| CAS Number | 63484-12-8 |
| Molecular Formula | |
| Molecular Weight | 244.27 g/mol |
| Regulatory Status | EP Impurity A (Tiapride); Synthesis Intermediate |
| Physical State | White to off-white crystalline powder |
| Melting Point | 117–119 °C |
Part 2: Chemical Biology & Pharmacophore Analysis[2][3]
1. The Sulfonyl-Benzoate Motif
The biological significance of this compound lies in its structural contribution to the ortho-methoxy benzamide class of antipsychotics (e.g., Tiapride, Sulpiride, Amisulpride).
-
The Sulfonyl Group (
): Located at the meta position relative to the amide (in the final drug), this group functions as a hydrogen bond acceptor. In the dopamine receptor pocket, it mimics the electronic properties of the sulfonamide group found in Sulpiride, contributing to high selectivity for limbic system receptors over striatal receptors (reducing extrapyramidal side effects). -
The Ortho-Methoxy Group (
): This group creates an intramolecular hydrogen bond with the amide proton in the final drug, locking the molecule into a planar conformation essential for receptor docking. In the intermediate ester form, this group sterically influences the rate of amidation.
2. Bio-Transformation Potential
While Methyl 2-Methoxy-5-(methylsulfonyl)benzoate itself lacks significant affinity for dopamine receptors (due to the absence of the basic nitrogen side chain), it is a potent electrophile .
-
Mechanism: The methyl ester undergoes aminolysis. The electron-withdrawing effect of the para-sulfonyl group activates the carbonyl carbon, facilitating nucleophilic attack by amines.
-
Toxicology Note: As an alkylating-like agent (acylating), it is classified as a skin and eye irritant (H315, H319). It does not possess the "Michael acceptor" toxicity of vinyl sulfones but requires containment due to its reactivity.
Part 3: Experimental Protocols
Protocol A: Synthesis of the Intermediate
Rationale: This pathway avoids the use of hazardous permanganate oxidations by utilizing chlorosulfonation.
-
Chlorosulfonation:
-
React Methyl 2-methoxybenzoate (Start) with excess Chlorosulfonic acid (
) at 45–50°C for 2 hours. -
Mechanism:[1][2][3] Electrophilic aromatic substitution. The methoxy group directs the sulfonyl chloride to the para position (position 5).
-
Quench: Pour onto ice to isolate the sulfonyl chloride intermediate.
-
-
Reduction to Sulfinate:
-
Treat the sulfonyl chloride with Sodium Sulfite (
) in aqueous base (pH ~9-10). -
Result: Formation of the sodium sulfinate salt (
).
-
-
Methylation (Target Formation):
-
React the sulfinate salt with Dimethyl Sulfate (DMS) or Methyl Iodide in refluxing methanol/water.
-
Yield: Methyl 2-Methoxy-5-(methylsulfonyl)benzoate precipitates upon cooling.
-
Purification: Recrystallize from methanol (Target MP: 117°C).
-
Protocol B: Conversion to Bioactive Tiapride (Amidation)
Rationale: This is the standard "activation" assay to verify the quality of the intermediate for drug production.
-
Reagents:
-
Substrate: Methyl 2-Methoxy-5-(methylsulfonyl)benzoate (1.0 eq)
-
Reagent: N,N-Diethylethylenediamine (1.2 eq)
-
Solvent: Toluene or Xylene (anhydrous)
-
-
Procedure:
-
Dissolve the benzoate ester in toluene.
-
Add the diamine under nitrogen atmosphere.
-
Heat to reflux (110°C) for 8–12 hours. The reaction is driven by the removal of methanol (can be distilled off).
-
-
Work-up:
-
Cool to room temperature.[4]
-
Extract with dilute HCl (the product moves to the aqueous phase due to the basic side chain).
-
Basify the aqueous layer with NaOH to precipitate Tiapride base .
-
-
Validation:
-
HPLC Purity check (Target >99.5%).
-
Part 4: Visualization of Signaling & Synthesis
The following diagram illustrates the chemical genealogy of the compound, positioning it between the raw material (Salicylic acid derivative) and the active pharmaceutical ingredient (Tiapride).
Caption: Synthesis pathway highlighting Methyl 2-Methoxy-5-(methylsulfonyl)benzoate as the critical junction point for Tiapride production.
Part 5: Impurity Profiling & Analytical Standards
For researchers using this compound as a reference standard (Impurity A), the following HPLC parameters are standard for detecting trace levels in Tiapride API.
| Parameter | Condition |
| Column | C18 (e.g., 250 mm x 4.6 mm, 5 µm) |
| Mobile Phase | Buffer (pH 2.5 Phosphate) : Acetonitrile (85:15) |
| Flow Rate | 1.0 mL/min |
| Detection | UV @ 240 nm |
| Retention Time | ~1.5x relative to Tiapride (Less polar due to ester) |
| Limit of Detection | Typically < 0.05% required for API release |
Mechanism of Impurity Formation: Impurity A arises in the final drug product via hydrolysis of the amide bond (reverse reaction) or, more commonly, as unreacted starting material carried over from the amidation step. Its presence indicates incomplete conversion or insufficient purification.
References
-
European Pharmacopoeia Commission. (2023). Tiapride Hydrochloride Monograph 01/2008:1575. European Directorate for the Quality of Medicines (EDQM).
-
Sun, Z., et al. (2023).[5] "Synthesis of Tiapride Hydrochloride." Chinese Journal of Pharmaceuticals, 54(10), 1429-1432.[5]
-
Nagy, M., et al. (2009). "Synthesis of 5-(ethylsulfonyl)-2-methoxyaniline: An important pharmacological fragment of VEGFR2 and other inhibitors."[4] Beilstein Journal of Organic Chemistry, 5, 36.
-
Epichem. (2024). Tiapride Impurity A Reference Standard Data Sheet.
-
Fisher Scientific. (2024). Methyl 2-Methoxy-5-(methylsulfonyl)benzoate Safety Data Sheet (SDS).
Sources
- 1. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
- 2. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
- 3. CN112521318A - Preparation method of amisulpride important intermediate - Google Patents [patents.google.com]
- 4. Synthesis of 5-(ethylsulfonyl)-2-methoxyaniline: An important pharmacological fragment of VEGFR2 and other inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Synthesis of Tiapride Hydrochloride [cjph.com.cn]
